Cas no 67655-93-0 (Esterastin)
Esterastin structure
Product Name:Esterastin
CAS No:67655-93-0
MF:C28H46N2O6
MW:506.674648761749
CID:873914
PubChem ID:22256690
Update Time:2025-04-19
Esterastin Chemical and Physical Properties
Names and Identifiers
-
- Esterastin
- C28H46N2O6
- 67655-93-0
- 1-(3-Hexyl-4-oxooxetan-2-yl)trideca-4,7-dien-2-yl N~2~-acetylasparaginate
- JKNGELGDDBUFHG-UHFFFAOYSA-N
- 1-(3-hexyl-4-oxooxetan-2-yl)trideca-4,7-dien-2-yl 2-acetamido-4-amino-4-oxobutanoate
- L-Asparagine, N(2)-acetyl-, 1-((3-hexyl-4-oxo-2-oxetanyl)methyl)-3,6-dodecadienyl ester, (2S-(2alpha(1R*,3Z,6Z),3beta))-
- L-Asparagine, N(sup 2)-acetyl-, 1-((3-hexyl-4-oxo-2-oxetanyl)methyl)-3,6-dodecadienyl ester, (2S-(2-alpha(1R*,3Z,6Z),3-beta))-
- 5-(N-acetyl-L-asparaginyloxy)-2-hexyl-3-hydroxy- 7,10-hexadecadienoic lactone
- DTXSID00867574
-
- Inchi: 1S/C28H46N2O6/c1-4-6-8-10-11-12-13-14-15-17-22(35-28(34)24(20-26(29)32)30-21(3)31)19-25-23(27(33)36-25)18-16-9-7-5-2/h11-12,14-15,22-25H,4-10,13,16-20H2,1-3H3,(H2,29,32)(H,30,31)/b12-11+,15-14+
- InChI Key: JKNGELGDDBUFHG-TVYVBBRWSA-N
- SMILES: CCCCCCC1C(=O)OC1CC(OC(C(NC(C)=O)CC(N)=O)=O)C/C=C/C/C=C/CCCCC
Computed Properties
- Exact Mass: 506.33600
- Monoisotopic Mass: 506.336
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 36
- Rotatable Bond Count: 21
- Complexity: 748
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 2
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 125A^2
- XLogP3: 6.608
Experimental Properties
- Density: 1.058
- Boiling Point: 713.4°C at 760 mmHg
- Flash Point: 385.3°C
- Refractive Index: 1.499
- PSA: 124.79000
- LogP: 5.74450
Esterastin Related Literature
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Camelia Henríquez,Edwin Palacio,Víctor Cerdà Anal. Methods, 2014,6, 8494-8504
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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